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Compound of Interest

Compound Name: Demeton-S

CAS No.: 126-75-0

Cat. No.: B022260

Get Quote

This guide provides critical safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Demeton-S. Adherence to these

procedures is imperative to mitigate the significant health risks associated with this compound.

Emergency Contact Information:

In case of exposure or emergency, immediately contact your institution's Environmental

Health and Safety (EHS) department and local emergency services.

CHEMTREC® Emergency Number: 1-800-424-9300

Hazard Profile
Demeton-S is a highly toxic organophosphate insecticide and acaricide.[1] It functions as a

cholinesterase inhibitor, which can lead to severe neurotoxicity.[1][2] Exposure can occur

through inhalation, ingestion, and dermal absorption, with the latter being a primary route of

concern.[3][4] Acute symptoms of exposure include headaches, dizziness, nausea, muscle

spasms, and in severe cases, respiratory paralysis and death.[2][3]
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Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory for all personnel handling Demeton-S. The

following table summarizes the required equipment.
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Body Area Required PPE
Specifications and

Guidelines

Respiratory NIOSH-approved Respirator

For standard handling, an

organic vapor respirator is

required.[3] In case of spills or

potential for aerosol

generation, a chemical

protection suit with a self-

contained breathing apparatus

(SCBA) is necessary.[2][5][6]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

mandatory.[3] Do not use

leather or fabric gloves.[7] For

added protection, consider

wearing a pair of disposable

gloves underneath the primary

chemical-resistant gloves.[7]

Eyes/Face
Safety Goggles and Face

Shield

Chemical safety goggles and a

face shield are required to

protect against splashes.[3][7]

[8]

Body Chemical-Resistant Clothing

Wear a chemical-resistant

apron, coveralls, or a full

chemical protection suit.[3][5]

[8] Ensure long pants are worn

over boots to prevent spills

from entering footwear.[7]

Feet Chemical-Resistant Boots

Leather or fabric footwear is

not permissible.[7] Boots

should be washed after each

use.[7]
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1. Preparation and Engineering Controls:

All work with Demeton-S must be conducted within a certified chemical fume hood to ensure

proper ventilation.[4][9]

An eyewash station and emergency shower must be readily accessible.[10]

Keep ignition sources away from the handling area as some formulations may be flammable.

[4][6][9]

2. Handling Procedure:

Do not work alone when handling Demeton-S.

Wear all required PPE as outlined in the table above before beginning work.

When handling, avoid the formation of aerosols.[9]

Do not eat, drink, or smoke in the laboratory area.[4][6][11]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water immediately after

handling.[3][11]

Decontaminate all work surfaces after use.

Remove PPE carefully to avoid self-contamination. Wash reusable PPE, such as gloves and

boots, before storage.[7]

Spill and Disposal Plan
1. Spill Response:

Evacuate the immediate area.

Alert others and your supervisor.
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If the spill is large or you are not trained to handle it, contact your institution's EHS

department immediately.

For small spills, if trained and equipped with the proper PPE (including respiratory

protection), contain the spill using an absorbent material like sand, diatomite, or universal

binders.[2][9]

Collect the absorbed material into a sealable, labeled container for hazardous waste.[5][6]

2. Waste Disposal:

Demeton-S and all contaminated materials (e.g., gloves, absorbent materials, empty

containers) must be disposed of as hazardous waste.[3][4][12]

Do not dispose of Demeton-S down the drain or in regular trash.[3][5][9]

Follow all local, state, and federal regulations for hazardous waste disposal.[3][13]

Quantitative Data
Occupational Exposure Limits (OELs) for Organophosphates

Agency Limit Value

OSHA
Permissible Exposure Limit

(PEL)

0.1 mg/m³ (Time-Weighted

Average)[3]

NIOSH
Recommended Exposure Limit

(REL)

0.1 mg/m³ (Time-Weighted

Average)[3]

ACGIH Threshold Limit Value (TLV)
0.1 mg/m³ (Time-Weighted

Average)[3]

Toxicity Data for Demeton-S and Related Compounds
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Compound Toxicity Metric Value Species

Demeton-S-methyl LD50 (Oral) 40 mg/kg Rat[12]

Demeton-S-methyl LD50 (Dermal) 302 mg/kg Rat[12]

Demeton-S LD50 (Oral) 1.5 mg/kg Rat[14]

Experimental Protocols Cited
The data presented in this guide is based on established safety data sheets and toxicology

databases. Specific experimental protocols for determining LD50 values and occupational

exposure limits are standardized and conducted by regulatory and research bodies such as the

Environmental Protection Agency (EPA), the National Institute for Occupational Safety and

Health (NIOSH), and the Occupational Safety and Health Administration (OSHA). These

protocols typically involve dose-response studies in animal models and workplace air

monitoring to establish safe exposure levels.
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Start: Prepare to Handle
Demeton-S

Assess Task:
Standard Handling vs. Spill/Aerosol Potential

Don Standard PPE:
- Chemical Goggles & Face Shield

- Nitrile/Neoprene Gloves
- Chemical-Resistant Apron/Coveralls

- Organic Vapor Respirator

Standard Handling

Don Advanced PPE:
- Full Chemical Suit

- SCBA
- Double Gloves (Nitrile/Neoprene)

Spill or Aerosol Potential

Conduct Work in
Chemical Fume Hood

Decontaminate Work Area
and Reusable PPE

Remove PPE Carefully

Dispose of Waste and
Single-Use PPE as Hazardous Waste

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Workflow for selecting and using PPE when handling Demeton-S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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